Cas no 2228520-70-3 (tert-butyl N-{2-1-(aminomethyl)cyclobutyl-4-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{2-1-(aminomethyl)cyclobutyl-4-methoxyphenyl}carbamate
• CAS No: 2228520-70-3
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 5999073
• PubChem ID: 165686211
• Update Time: 2025-06-29

tert-butyl N-{2-1-(aminomethyl)cyclobutyl-4-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-1-(aminomethyl)cyclobutyl-4-methoxyphenyl}carbamate
• EN300-1892511
• tert-butyl N-{2-[1-(aminomethyl)cyclobutyl]-4-methoxyphenyl}carbamate
• 2228520-70-3

• Inchi： 1S/C17H26N2O3/c1-16(2,3)22-15(20)19-14-7-6-12(21-4)10-13(14)17(11-18)8-5-9-17/h6-7,10H,5,8-9,11,18H2,1-4H3,(H,19,20)
• InChI Key： HEHKDROJUPLZBP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)C1(CN)CCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{2-1-(aminomethyl)cyclobutyl-4-methoxyphenyl}carbamate

tert-butyl N-{2-1-(aminomethyl)cyclobutyl-4-methoxyphenyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{2-1-(aminomethyl)cyclobutyl-4-methoxyphenyl}carbamate, identified by the CAS number 2228520-70-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical synthesis and drug development. Recent studies have highlighted its role in enhancing the efficiency of certain chemical reactions, making it a valuable addition to modern chemical research.

The molecular structure of tert-butyl N-{2-1-(aminomethyl)cyclobutyl-4-methoxyphenyl}carbamate is characterized by a complex arrangement of functional groups, including a tert-butyl group, an amino methyl group, and a methoxyphenyl moiety. These groups contribute to its versatile reactivity and stability under various reaction conditions. Researchers have recently explored its ability to act as a catalyst in asymmetric synthesis, where it has demonstrated remarkable selectivity and efficiency in producing enantiomerically enriched compounds. This property makes it particularly useful in the pharmaceutical industry, where the production of chiral compounds is critical.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced catalytic systems has significantly improved the yield and purity of this compound, making it more accessible for large-scale production. Recent advancements in green chemistry have also led to the development of environmentally friendly methods for synthesizing tert-butyl N-{2-1-(aminomethyl)cyclobutyl-4-methoxyphenyl}carbamate, reducing its ecological footprint while maintaining its high-quality standards.

The application of this compound extends beyond traditional chemical synthesis. It has been employed as a stabilizing agent in polymer formulations, enhancing the thermal and mechanical properties of various materials. Additionally, studies have shown its potential as a bioactive agent in agricultural applications, where it exhibits promising results in pest control without adverse effects on non-target species. These findings underscore its versatility and broad applicability across multiple industries.

Recent research has also focused on the pharmacological properties of tert-butyl N-{2-1-(aminomethyl)cyclobutyl-4-methoxyphenyl}carbamate. Preclinical studies indicate that it may possess anti-inflammatory and antioxidant activities, suggesting its potential as a lead compound in drug discovery programs targeting chronic diseases such as neurodegenerative disorders and cardiovascular diseases. The integration of computational chemistry techniques has further accelerated the understanding of its pharmacokinetic profiles, paving the way for future clinical trials.

In conclusion, tert-butyl N-{2-1-(aminomethyl)cyclobutyl-4-methoxyphenyl}carbamate (CAS No: 2228520-70-3) is a multifaceted compound with significant implications for modern chemistry and beyond. Its unique structure, efficient synthesis methods, and diverse applications make it a subject of ongoing research interest. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in shaping innovative solutions across various disciplines.